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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Disperse
Red 362 in textile printing, with a primary focus on polyester fabrics. The information is
intended to guide researchers and scientists in developing and executing robust experimental
procedures.

Properties of Disperse Red 362

Disperse Red 362 is a fluorescent pink disperse dye suitable for dyeing and printing on
polyester and its blended fabrics.[1][2] It is characterized by its insolubility in water and
solubility in some organic solvents like acetone and alcohol.[1]

Table 1: Physical and Chemical Properties of Disperse Red 362
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Property Value
C.l. Name Disperse Red 362
Disperse Fluorescent Pink BG, Brilliant Pink
Synonyms
FBS
CAS Number 158129-94-3
Molecular Formula C32H21N5Na206S2[3][4]
Appearance Purple-black powder[1]
- Insoluble in water; Soluble in acetone and
Solubility

alcohol.[1]

Table 2: Fastness Properties of Disperse Red 362 on Polyester

Fastness Property AATCC Grade Test Conditions

Light Fastness 5-6 Carbon arc lamp

Washing Fastness (Staining) 5 -

Washing Fastness (Fading) 5 -

Perspiration Fastness

(Staining)

Perspiration Fastness (Fading) 5 -

Ironing Fastness (Staining) 5 -
Ironing Fastness (Fading) 5 -
Dry Heat (Staining) 5 180°C for 30 seconds
Dry Heat (Fading) 5 180°C for 30 seconds

Source:[1][2]

Experimental Protocols
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Preparation of Printing Paste

A typical formulation for a disperse dye printing paste is provided below. The exact

concentrations may need to be optimized based on the desired color depth and fabric type.

Table 3: Recommended Printing Paste Formulation

Component Concentration (g/kg) Purpose
Disperse Red 362 20-40 Colorant
Dispersing Agent 10- 20 Prevents dye agglomeration
) Ensures proper wetting of the
Wetting Agent (e.g., TRO) 10-20
dye powder
Thickener (e.g., Sodium Provides the required viscosity
_ 400 - 500 o
Alginate) for printing
Swelling agent to aid dye
Urea 30-50 g. J Y
penetration
Acid Liberating Agent 5 10 Maintains an acidic pH during
(Ammonium Sulfate) fixation
Mild Oxidizing Agent (Sodium 1.2 Protects the dye from
Chlorate) reduction during steaming
Water to make 1000g Solvent
Protocol:

 In a suitable container, create a paste by mixing the Disperse Red 362 powder with the

dispersing and wetting agents.

o Gradually add a small amount of warm water to the paste and stir until a smooth, lump-free

dispersion is obtained.

 |In a separate container, dissolve the urea and ammonium sulfate in the remaining water.

o Add the dye dispersion to the urea and ammonium sulfate solution and mix thoroughly.
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o Slowly sprinkle the thickener into the solution while stirring continuously until a homogenous
and viscous paste is formed.

» Allow the paste to stand for at least one hour to ensure complete swelling of the thickener.

» Just before printing, add the mild oxidizing agent and stir well.

Printing Process

The prepared printing paste can be applied to the polyester fabric using various methods such
as screen printing (flatbed or rotary) or digital inkjet printing.

Drying

After printing, the fabric should be dried thoroughly at a temperature of 100-120°C. Proper
drying is crucial to prevent dye migration before fixation.

Fixation

Fixation is the most critical step to ensure the dye penetrates the polyester fibers and becomes
permanently fixed. The following methods can be employed:

2.4.1. High-Temperature Steaming (Recommended)

e Temperature: 170-180°C[5]

e Time: 5-10 minutes[5]

o Atmosphere: Saturated steam

This method generally provides excellent color yield and brilliancy.
2.4.2. Thermofixation (Dry Heat)

e Temperature: 180-210°C

e Time: 30 seconds to 2 minutes
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A common condition is 180°C for 30 seconds.[1] Another source suggests 210°C for 30
seconds.

2.4.3. High-Pressure Steaming
e Temperature: 128-130°C

e Pressure: 25-30 psi

e Time: 30 minutes

This is a batch-wise process suitable for smaller production scales.

Post-Printing Washing (Reduction Clearing)

After fixation, it is essential to remove any unfixed dye and residual chemicals from the fabric
surface to achieve optimal fastness properties.

Protocol:

o Cold Rinse: Rinse the printed fabric thoroughly in cold water to remove the thickener and
other auxiliaries.

e Reduction Clearing: Treat the fabric in a bath containing:

[¢]

Sodium Hydroxide (Caustic Soda): 2-3 g/L

o

Sodium Dithionite (Hydrosulfite): 1-2 g/L

[e]

Temperature: 60-80°C

Time: 15-20 minutes

o

e Hot Rinse: Rinse the fabric in hot water (70-80°C).

o Neutralization: Rinse with a dilute solution of acetic acid (0.5-1.0 g/L) to neutralize any
residual alkali.

e Final Cold Rinse: Rinse thoroughly with cold water.
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¢ Drying: Dry the washed fabric.

Experimental Workflow and Signaling Pathways

Preparation

Printing Paste Printing & Fixation Post-Treatment
Preparation
[ Printing - Drying Fixation Washing »|  Final Dryin
[ (e.g., Screen Printing) (100-120°C) (HT Steaming or Thermofixation) (Reduction Clearing) =1 ving

Fabric Pre-treatment
(Scouring & Heat Setting)

Click to download full resolution via product page

Caption: Experimental workflow for textile printing with Disperse Red 362.
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Caption: Simplified pathway of Disperse Red 362 fixation in polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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